3,6-Dimethoxypiperazine-2,5-dione

• IUPAC Name: 3,6-dimethoxypiperazine-2,5-dione
• InChI: InChI=1S/C6H10N2O4/c1-11-5-3(9)8-6(12-2)4(10)7-5/h5-6H,1-2H3,(H,7,10)(H,8,9)
• InChI Key: ILLBJQKCRGNJDY-UHFFFAOYSA-N
• Canonical SMILES: COC1C(=O)NC(C(=O)N1)OC
• Molecular Formula: C6H10N2O4
• DSSTOX Substance ID: DTXSID80515228
• Molecular Weight: 174.15 g/mol
• CAS RN: 80478-58-6

Description

“3,6-Dimethoxypiperazine-2,5-dione” is also known as “3,6-Dimethylpiperazin-2,5-dion” and “DL-2-AMINOPROPIONIC ANHYDRIDE” among other names. It is a chemical compound used in various applications.

Synthesis Analysis

A synthesis route for N-heterocyclic fused tryptamine-piperazine-2,5-dione conjugates was developed via a post-Ugi cascade reaction. The targeted compounds were prepared by means of a mild reaction and simple operation procedure.

Molecular Structure Analysis

The molecular structure of “this compound” is available as a 2D Mol file. It has stereo-isomers: 2,5-Piperazinedione, 3,6-dimethyl-, trans- (l,l)-cis-3,6-Dimethylpiperazine-2,5-dione.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 142.156, a density of 1.081, a boiling point of 453.0±38.0 °C at 760 mmHg, and a melting point of 283-285ºC (lit.).

Scientific Research Applications

Synthesis Applications

• Synthesis of Albonoursin and Derivatives : The condensation of 1,4-diacetylpiperazine-2,5-dione with aldehydes, closely related to 3,6-dimethoxypiperazine-2,5-dione, has been utilized in synthesizing albonoursin and various unsymmetrical 3,6-diarylidenepiperazine-2,5-diones. This process is crucial for the production of 2-methyl-3-phenylserine derivatives (Gallina & Liberatori, 1974).

• Organic Substrate Utilization : this compound and related compounds are identified as versatile organic substrates in chemical reactions. Their structure allows for stereoselective addition reactions and transformations into natural products and analogues, serving as precursors for α-amino or α-keto acid derivatives (Liebscher & Jin, 1999).

• Asymmetric Hydrogenation : The compound has been used in Ir-catalyzed double asymmetric hydrogenation, providing a pathway to chiral 3,6-disubstituted-2,5-diketopiperazines. This method is significant for synthesizing various chiral products and demonstrates the potential for processive reaction mechanisms in heterocycle hydrogenation (Ge, Han, Wang, & Ding, 2019).

Chemical Properties Exploration

• Study of Stereochemistry : Research on 1,4-Dimethyl and 1,4-Diacetyl derivatives of 3,6-Dibenzylpiperazine-2,5-dione, closely related to this compound, has provided insights into stereochemistry and the impact of different substituents on the piperazine ring (Marcuccio & Elix, 1985).

• Solvating Properties : The solvating properties of certain derivatives, such as (S)-1-benzyl-6-methylpiperazine-2,5-dione, have been studied, showcasing the potential of these compounds as chiral solvating agents in NMR spectroscopy. This research expands the understanding of how diketopiperazines interact with other molecules (Wagger et al., 2007).

Biological and Pharmacological Research

• Investigation of Biological Activities : The resolution and study of optical isomers of certain diketopiperazine derivatives, such as 1,4-diethyl-3,6-epidithiopiperazine-2,5-dione, have been conducted to explore the correlation between biological activity and chirality. This research is crucial for understanding the bioactive potential of such compounds (Hurne et al., 1997).

• Antimicrobial Activity : Studies on diketopiperazine derivatives isolated from marine-derived actinomycete and other organisms have shown antimicrobial properties. This highlights the potential of such compounds in developing new antimicrobial agents (Bhattacharya et al., 2019).

Safety and Hazards

The safety data sheet for “3,6-Dimethoxypiperazine-2,5-dione” indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation.